Cas no 190965-45-8 (Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-)

• Product Name: Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
• CAS No: 190965-45-8
• MF: C₁₇H₁₇BrO₄
• MW: 365.218484640121
• CID: 115924
• PubChem ID: 53420364
• Update Time: 2025-04-18

Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
• (2-bromo-5-propoxyphenyl)-(2-hydroxy-4-methoxyphenyl)methanone
• (2-BROMO-5-PROPOXYPHENYL)(2-HYDROXY-4-METHOXYPHENYL)METHANONE
• DTXSID60697617
• 190965-45-8

• Inchi： 1S/C17H17BrO4/c1-3-8-22-12-5-7-15(18)14(9-12)17(20)13-6-4-11(21-2)10-16(13)19/h4-7,9-10,19H,3,8H2,1-2H3
• InChI Key： JAARXRWCENWGKF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C1C=CC(=CC=1O)OC)=O)OCCC

Computed Properties

• Exact Mass: 364.03101
• Monoisotopic Mass: 364.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 5
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• PSA: 55.76